4-Methylbenzyl 4-{[3-(trifluoromethyl)benzyl]sulfanyl}[1]benzothieno[3,2-d]pyrimidin-2-yl sulfide

• IUPAC Name: 2-[(4-methylphenyl)methylsulfanyl]-4-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-[1]benzothiolo[3,2-d]pyrimidine
• InChI: InChI=1S/C26H19F3N2S3/c1-16-9-11-17(12-10-16)14-33-25-30-22-20-7-2-3-8-21(20)34-23(22)24(31-25)32-15-18-5-4-6-19(13-18)26(27,28)29/h2-13H,14-15H2,1H3
• InChI Key: JUBBVLKLMYEKBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC3=C(C(=N2)SCC4=CC(=CC=C4)C(F)(F)F)SC5=CC=CC=C53
• Molecular Formula: C26H19F3N2S3
• Molecular Weight: 512.6 g/mol
• CAS No.: 478030-04-5

Description

4-Methylbenzyl 4-{[3-(trifluoromethyl)benzyl]sulfanyl}[1]benzothieno[3,2-d]pyrimidin-2-yl sulfide is a useful research compound. Its molecular formula is C26H19F3N2S3 and its molecular weight is 512.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

This compound is associated with research on new synthetic methodologies and the structural characterization of complex organic compounds. The related compounds have been synthesized to explore their chemical and physical properties, including their reactivity and potential as intermediates for further chemical transformations. For example, research on the synthesis of thieno[2,3-b]pyridines and pyrimidino[4',5':4,5]thieno[2,3-b]pyridine derivatives has elucidated new pathways for creating heterocyclic compounds with potential applications in pharmaceuticals and materials science (Abdelriheem, Ahmad, & Abdelhamid, 2015).

Advanced Materials Research

Compounds with the mentioned structural features have been explored for their applications in the development of advanced materials. For example, the synthesis and characterization of new polyimides derived from thiophenyl-substituted benzidines, which include structurally similar sulfides, have shown promising results for creating materials with high refractive indices and small birefringences, important for optical and electronic applications (Tapaswi et al., 2015).

Biological and Pharmacological Potential

While explicitly excluding information related to drug use, dosage, and side effects, it's worth noting that structurally related compounds have been investigated for their biological and pharmacological activities. This includes studies on antimicrobial and antiproliferative properties, highlighting the potential of these compounds in medicinal chemistry research for identifying new therapeutic agents. For instance, synthesis efforts targeting tetrahydrobenzothieno[2,3-d]pyrimidine derivatives have aimed at evaluating their potential as antimicrobial agents, underscoring the broader interest in these compounds for biologically relevant applications (Soliman et al., 2009).